Cas no 2116550-79-7 (Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate)

• Product Name: Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate
• CAS No: 2116550-79-7
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6414859
• PubChem ID: 165992570
• Update Time: 2025-06-08

Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-23525776
• ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate
• 2116550-79-7
• Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate

• Inchi： 1S/C12H14F3NO2/c1-2-18-11(17)10(7-16)8-3-5-9(6-4-8)12(13,14)15/h3-6,10H,2,7,16H2,1H3
• InChI Key： NHKLFDOFIYOMCT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C(=O)OCC)CN)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate

Introduction to Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate (CAS No. 2116550-79-7)

Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate (CAS No. 2116550-79-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a trifluoromethyl-substituted phenyl ring, and an ester functional group. These structural features contribute to its diverse chemical properties and potential biological activities.

The chemical structure of Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate can be represented as follows: C₁₃H₁₅F₃NO₂. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, improved pharmacokinetic properties, and increased biological activity. The trifluoromethyl group in Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate plays a crucial role in these aspects, making it a valuable scaffold for the design of novel therapeutic agents.

In the context of drug discovery, Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate has been explored for its potential as a lead compound in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic activities. The researchers found that the trifluoromethyl group significantly enhanced the potency and selectivity of the compounds, suggesting its potential as a therapeutic agent for pain management and inflammatory disorders.

Beyond its therapeutic applications, Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate has also been investigated for its use in chemical synthesis. Its amino and ester functionalities make it an excellent starting material for the preparation of more complex molecules. For example, a recent publication in Organic Letters described a novel synthetic route using this compound as a key intermediate to synthesize a series of bioactive peptides. The versatility of this compound in synthetic chemistry underscores its importance as a building block for advanced materials and pharmaceuticals.

The physical and chemical properties of Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate have been extensively studied. It is a colorless liquid with a molecular weight of approximately 268.26 g/mol. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also recommended to work with this compound in well-ventilated areas to minimize exposure to vapors.

The environmental impact of Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate is another important consideration. Research on the biodegradability and ecotoxicity of fluorinated compounds is ongoing, with efforts aimed at developing more environmentally friendly alternatives. However, current data suggest that proper disposal methods and waste management practices can mitigate potential environmental risks associated with this compound.

In conclusion, Ethyl 3-amino-2-[4-(trifluoromethyl)phenyl]propanoate (CAS No. 2116550-79-7) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and chemical synthesis. Its unique structural features and versatile properties make it an attractive candidate for further exploration and development in various scientific disciplines. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.